Cas no 91659-18-6 (2-Fluoro-4-bromo-5-hydroxybenzoic acid)

2-Fluoro-4-bromo-5-hydroxybenzoic acid is a halogenated benzoic acid derivative with a molecular formula of C7H4BrFO3. This compound features a hydroxyl group at the 5-position and both fluorine and bromine substituents on the aromatic ring, enhancing its reactivity and utility in synthetic chemistry. Its distinct substitution pattern makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for constructing complex molecules via cross-coupling or nucleophilic substitution reactions. The presence of multiple functional groups allows for selective modifications, enabling precise structural derivatization. High purity grades are typically available, ensuring consistent performance in demanding applications. This compound is commonly employed in medicinal chemistry for the development of bioactive molecules.

2-Fluoro-4-bromo-5-hydroxybenzoic acid structure

91659-18-6 structure

Product Name:2-Fluoro-4-bromo-5-hydroxybenzoic acid

CAS No:91659-18-6

MF:C₇H₄BrFO₃

MW:235.007265090942

MDL:MFCD28158322

CID:2197114

PubChem ID:71433150

Update Time:2025-05-26

2-Fluoro-4-bromo-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-4-bromo-5-hydroxybenzoic acid
- 4-bromo-2-fluoro-5-hydroxy-benzoic acid
- YJWYQJFRTMPNFX-UHFFFAOYSA-N
- SCHEMBL16618271
- Benzoic acid, 4-bromo-2-fluoro-5-hydroxy-
- A1-06288
- RDA65918
- MFCD28158322
- 4-bromo-2-fluoro-5-hydroxybenzoic acid
- DB-330324
- 91659-18-6
- AT11232
- CS-0192962
- MDL： MFCD28158322
- Inchi： 1S/C7H4BrFO3/c8-4-2-5(9)3(7(11)12)1-6(4)10/h1-2,10H,(H,11,12)
- InChI Key： YJWYQJFRTMPNFX-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C(=O)O)=CC=1O)F

Computed Properties

Exact Mass: 233.93278Da
Monoisotopic Mass: 233.93278Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 57.5Å²

2-Fluoro-4-bromo-5-hydroxybenzoic acid Pricemore >>

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Alichem	A013020868-250mg	4-Bromo-2-fluoro-5-hydroxybenzoic acid	91659-18-6	97%	250mg	$470.40	2023-08-31
Alichem	A013020868-500mg	4-Bromo-2-fluoro-5-hydroxybenzoic acid	91659-18-6	97%	500mg	$839.45	2023-08-31
Alichem	A013020868-1g	4-Bromo-2-fluoro-5-hydroxybenzoic acid	91659-18-6	97%	1g	$1490.00	2023-08-31
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1263632-1g	4-Bromo-2-fluoro-5-hydroxybenzoic acid	91659-18-6	98%	1g	￥6312.00	2024-04-25
Aaron	AR01SYE0-250mg	4-Bromo-2-fluoro-5-hydroxybenzoic acid	91659-18-6	95%	250mg	$500.00	2025-02-13
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